Cas no 1261905-26-3 (6-(5-Carboxy-2-fluorophenyl)nicotinic acid)

6-(5-Carboxy-2-fluorophenyl)nicotinic acid structure
1261905-26-3 structure
Product Name:6-(5-Carboxy-2-fluorophenyl)nicotinic acid
CAS No:1261905-26-3
MF:C13H8FNO4
MW:261.205327033997
MDL:MFCD18317918
CID:2762530
PubChem ID:53223839
Update Time:2025-04-21

6-(5-Carboxy-2-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID80687893
    • MFCD18317918
    • 6-(5-Carboxy-2-fluorophenyl)nicotinic acid, 95%
    • 1261905-26-3
    • 6-(5-CARBOXY-2-FLUOROPHENYL)NICOTINIC ACID
    • 6-(5-Carboxy-2-fluorophenyl)nicotinic acid
    • MDL: MFCD18317918
    • Inchi: 1S/C13H8FNO4/c14-10-3-1-7(12(16)17)5-9(10)11-4-2-8(6-15-11)13(18)19/h1-6H,(H,16,17)(H,18,19)
    • InChI Key: CXOKAPZEUJJIQR-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1C1C=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 261.04373590Da
  • Monoisotopic Mass: 261.04373590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 87.5Ų

6-(5-Carboxy-2-fluorophenyl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB324683-5 g
6-(5-Carboxy-2-fluorophenyl)nicotinic acid, 95%; .
1261905-26-3 95%
5g
€1,159.00 2022-06-10
abcr
AB324683-5g
6-(5-Carboxy-2-fluorophenyl)nicotinic acid, 95%; .
1261905-26-3 95%
5g
€1159.00 2024-04-20
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